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Introduction
Lithium metatungstate (LMT) is a high-density, water-soluble inorganic salt that has gained

prominence as a non-toxic alternative to traditional heavy liquids like bromoform and

tetrabromoethane for the separation of microfossils from sedimentary matrices. Its low toxicity,

high density, and ease of use make it a valuable tool in paleontological research, enabling the

efficient extraction of foraminifera, diatoms, pollen, and spores for paleoenvironmental

reconstruction, biostratigraphy, and climate change studies. This document provides detailed

application notes and protocols for the use of LMT in the preparation of paleontological

samples.

Advantages of Lithium Metatungstate
The use of LMT offers several key advantages over other heavy liquids:

Low Toxicity: LMT is considered non-toxic, significantly improving laboratory safety and

reducing the need for specialized ventilation equipment such as fume hoods.[1][2][3]

High Density Range: LMT solutions can be prepared to achieve a wide range of specific

gravities, typically up to 2.95 g/cm³, allowing for the separation of a variety of microfossils.
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Water Solubility: Being water-soluble, LMT is easy to prepare, dilute, and clean from

samples and equipment using distilled water.

Reusability: LMT solutions can be recovered and reused, making it a cost-effective option in

the long term. The density can be easily adjusted by evaporating excess water.

Thermal Stability: LMT is thermally stable, which allows for the recovery of the solution by

heating to evaporate water.[4]

Safety Precautions
While LMT is significantly safer than halogenated hydrocarbons, standard laboratory safety

practices should always be followed. This includes wearing personal protective equipment

(PPE) such as safety glasses, gloves, and a lab coat.[1][2][5] In case of skin contact, wash the

affected area with soap and water.[1] For eye contact, flush with water for 15 minutes and seek

medical attention.[1] Store LMT in a cool, dry, well-ventilated area in a sealed container.[1][2]

Quantitative Data Summary
Quantitative data on the recovery rates of specific microfossils using LMT is not widely

published in the available literature. The following table provides a general overview of

recommended specific gravities for different microfossil types based on protocols for similar

heavy liquids and the known densities of the fossils themselves. Researchers should optimize

these values for their specific samples.
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Microfossil Type
Recommended
Specific Gravity
(g/cm³)

Expected Recovery Notes

Palynomorphs (Pollen

& Spores)
2.0 - 2.2 High

The density of

palynomorphs can

vary with thermal

maturity. Higher

maturity may require a

slightly higher specific

gravity.

Foraminifera

(planktonic & benthic)
1.6 - 2.4 Moderate to High

The optimal density

depends on the

species and whether

the tests are filled or

empty.

Diatoms 2.1 - 2.3 Moderate to High

Diatom frustules are

siliceous and have a

higher density than

many other

microfossils.

Ostracods 2.2 - 2.5 Moderate to High

Density can vary

based on the

calcification of the

carapace.

Experimental Protocols
Protocol 1: General Microfossil Separation from
Unconsolidated Sediments
This protocol is a general guideline for the separation of various microfossils from

unconsolidated sediments.

Materials:
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Lithium Metatungstate (LMT) solution

Distilled water

Sediment sample

Beakers

Centrifuge tubes (50 mL)

Centrifuge

Sieves (various mesh sizes, e.g., 63 µm, 150 µm)

Wash bottle

Pipettes

Filter paper

Funnel

Drying oven

Procedure:

Sample Disaggregation:

Soak the dried sediment sample (typically 10-20 g) in distilled water with a dispersing

agent (e.g., sodium hexametaphosphate) to disaggregate the clay particles.

Gently agitate the sample and allow it to soak for several hours or overnight.

Sieving:

Wash the disaggregated sample through a sieve (e.g., 63 µm) with a gentle stream of

distilled water to remove the clay and silt fraction.

The material retained on the sieve contains the microfossils and larger sediment grains.
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Density Separation:

Prepare an LMT solution with the desired specific gravity (refer to the table above). Adjust

the density by adding distilled water to lower it or by evaporating water to increase it.

Transfer the sieved sample into a centrifuge tube.

Add the LMT solution to the centrifuge tube, filling it to about two-thirds full.

Thoroughly mix the sample and the LMT solution by vortexing or gentle inversion.

Centrifuge the tubes at a moderate speed (e.g., 2000-2500 rpm) for 10-15 minutes. This

will cause the denser mineral grains to form a pellet at the bottom, while the lighter

microfossils will be suspended in the LMT or form a layer at the surface.

Extraction of Microfossils:

Carefully decant or pipette the supernatant containing the microfossils into a clean

centrifuge tube.

To ensure maximum recovery, the sediment pellet can be resuspended in LMT and

centrifuged a second time.

Washing and Recovery:

Add distilled water to the tube containing the microfossil-rich supernatant to dilute the LMT.

Centrifuge at a higher speed (e.g., 3500-4000 rpm) for 10 minutes to pellet the

microfossils.

Decant the diluted LMT solution. This solution can be collected for recycling.

Repeat the washing step at least two more times with distilled water to ensure all LMT is

removed.

After the final wash, decant the supernatant and transfer the microfossil concentrate to a

labeled vial for storage or further analysis.
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Protocol 2: LMT Recycling
Procedure:

Collect all used LMT solutions and wash water.

Filter the solution to remove any particulate matter.

Gently heat the solution on a hot plate with a magnetic stirrer in a well-ventilated area. Do

not boil vigorously.

As water evaporates, the density of the LMT solution will increase.

Periodically check the specific gravity using a hydrometer until the desired density is

reached.

Allow the solution to cool and store it in a sealed container.

Visualizations
Caption: Experimental workflow for microfossil separation using LMT.

Conclusion
Lithium metatungstate is a safe and effective medium for the separation of microfossils in

paleontological research. The protocols provided here offer a general framework for its

application. It is crucial for researchers to optimize the specific gravity of the LMT solution and

centrifugation parameters based on the specific type of microfossil and the nature of the

sediment matrix to achieve the best possible recovery rates. The reusability of LMT also makes

it an economical and environmentally friendly choice for paleontological laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b089344?utm_src=pdf-body
https://www.benchchem.com/product/b089344?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. geoliquids.com [geoliquids.com]

2. nebula.wsimg.com [nebula.wsimg.com]

3. lmtliquid.com [lmtliquid.com]

4. lmtliquid.com [lmtliquid.com]

5. chem.com.au [chem.com.au]

To cite this document: BenchChem. [Application of Lithium Metatungstate in Paleontological
Sample Preparation: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b089344#application-of-lithium-
metatungstate-in-paleontological-sample-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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